Cas no 56942-57-5 (Tacamine)

• Product Name: Tacamine
• CAS No: 56942-57-5
• MF: C₂₁H₂₆N₂O₃
• MW: 354.442745685577
• CID: 2068202
• Update Time: 2025-03-25

Tacamine Chemical and Physical Properties

Names and Identifiers

• Tacamine
• 20,21-Dinoreburnamenine-14-carboxylic acid, 18-ethyl-14,15-dihydro-14-hydroxy-, methyl ester, (14α,18α)- (9CI)

• Inchi： 1S/C21H26N2O3/c1-3-13-10-14-11-21(25,20(24)26-2)23-17-7-5-4-6-15(17)16-8-9-22(12-13)18(14)19(16)23/h4-7,13-14,18,25H,3,8-12H2,1-2H3
• InChI Key： JUVLOHBIAARAPO-UHFFFAOYSA-N
• SMILES： CCC1CN2CCC3=C4C2C(CC(N4C2C3=CC=CC=2)(C(OC)=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• XLogP3: 2.065

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 515.3±50.0 °C(Predicted)
• pka: 12.12±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tacaman alkaloids Tacaman alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tacaman alkaloids